Cas no 2098140-55-5 (2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)acetonitrile)

• Product Name: 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)acetonitrile
• CAS No: 2098140-55-5
• MF: C₉H₈F₃N₃S
• MW: 247.2401304245
• CID: 5042548
• Update Time: 2025-07-22

2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-(trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)acetonitrile
• 2-[3-(trifluoromethyl)-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazol-1-yl]acetonitrile
• 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)acetonitrile

• Inchi： 1S/C9H8F3N3S/c10-9(11,12)8-6-5-16-4-1-7(6)15(14-8)3-2-13/h1,3-5H2
• InChI Key： SUZXZSCTMVFQHA-UHFFFAOYSA-N
• SMILES： S1CCC2=C(C(C(F)(F)F)=NN2CC#N)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 311
• XLogP3: 1.6
• Topological Polar Surface Area: 66.9

Additional information on 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)acetonitrile

Introduction to 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)acetonitrile (CAS No. 2098140-55-5)

2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)acetonitrile, identified by its CAS number 2098140-55-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the integration of multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The structural framework of this molecule combines a thiopyranopyrazole core with a trifluoromethyl substituent, which is known for its ability to enhance metabolic stability and binding affinity in biological targets.

The trifluoromethyl group is strategically positioned at the 3-position of the pyrazole ring, contributing to the overall electronic properties and potential interactions with biological receptors. This substitution pattern is particularly relevant in modern drug design, where optimizing physicochemical properties such as lipophilicity and polar surface area is crucial for achieving desirable pharmacokinetic profiles. The presence of an acetonitrile moiety at the 2-position further extends the compound's versatility, allowing for potential modifications through nucleophilic addition or condensation reactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies suggest that the thiopyranopyrazole scaffold in 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)acetonitrile can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The trifluoromethyl group's electron-withdrawing nature may enhance binding interactions by modulating the electronic environment around the active site.

In the context of medicinal chemistry, this compound represents an excellent example of how structural diversification can lead to novel pharmacological activities. The dihydrothiopyran ring system introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity. Furthermore, the pyrazol-1(4H)-yl moiety provides a hydrogen bonding network that could be critical for stabilizing interactions with biological targets.

Current research initiatives are focusing on synthesizing derivatives of this compound to explore new therapeutic avenues. For instance, modifications at the acetonitrile position could lead to novel bioisosteres with improved solubility or bioavailability. Additionally, exploring different substitution patterns on the thiopyranopyrazole core may reveal new mechanisms of action or enhance selectivity against specific disease-related targets.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)acetonitrile. These computational tools can predict potential biological activities and optimize molecular properties based on large datasets of known bioactive compounds. Such approaches have been instrumental in identifying novel scaffolds with high binding affinity and favorable pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated couplings, have been employed to construct the complex heterocyclic framework efficiently. These techniques not only improve synthetic efficiency but also enable access to structural diversity necessary for discovering new therapeutic agents.

From a biological perspective, compounds like 2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)acetonitrile hold promise for addressing unmet medical needs by targeting key pathways involved in diseases such as cancer, inflammation, and neurodegeneration. Preclinical studies are underway to evaluate its potential as a lead compound for further development into a therapeutic agent. The combination of structural complexity and functional diversity makes this molecule an intriguing subject for medicinal chemists seeking innovative solutions in drug discovery.

The role of spectroscopic techniques such as NMR spectroscopy and mass spectrometry has been crucial in characterizing the structure of this compound. These analytical methods provide detailed insights into molecular connectivity and purity, ensuring that synthetic efforts are yielding compounds with the intended chemical identity. High-resolution NMR spectroscopy has been particularly valuable in confirming the stereochemistry of complex heterocyclic systems.

In conclusion,2-(3-(Trifluoromethyl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)acetonitrile (CAS No. 2098140-55-5) exemplifies the innovative approaches being taken in pharmaceutical chemistry to develop novel therapeutic agents. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of biological systems continues to evolve， compounds like this will play an increasingly important role in addressing complex diseases through targeted therapy.